2,2,2-Trichloroethyl 2-oxopropanoate

• CAS No.: 61964-72-5
• Molecular Formula: C5H5Cl3O3
• Molecular Weight: 219.45 g/mol
• IUPAC Name: 2,2,2-trichloroethyl 2-oxopropanoate
• InChI: InChI=1S/C5H5Cl3O3/c1-3(9)4(10)11-2-5(6,7)8/h2H2,1H3
• InChI Key: VYSQJXANQWPZPK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(=O)OCC(Cl)(Cl)Cl

Description

2,2,2-Trichloroethyl 2-oxopropanoate is a useful research compound. Its molecular formula is C5H5Cl3O3 and its molecular weight is 219.45 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3.3 g (37.5 mmole) of pyruvic acid and 7.9 g (37.5 mmole) of trichloroethyl chloroformate in 20 ml of dry tetrahydrofuran at 0° is added dropwise 0.6 ml of pyridine. After stirring for 2 hours at room temperature, the mixture is concentrated in vacuum, diluted with water and extracted with ethyl acetate. The extract is washed with 5% HCl, dried over MgSO4, evaporated and distilled in vacuum to give 4.0 g (50%) trichloroethyl pyruvate, bp 75°-82° (17 mm).